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Compound of Interest

Compound Name: Adipic acid-d4

Cat. No.: B12314669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

deuterated adipic acid. The information is tailored for researchers, scientists, and professionals

in drug development who utilize stable isotope-labeled compounds. This document presents

quantitative data in a structured format, details relevant experimental protocols, and includes

visualizations to clarify workflows.

Deuterated adipic acid, a stable isotope-labeled version of adipic acid, serves as a valuable

tool in various scientific applications, including metabolic research, pharmacokinetic studies,

and as an internal standard in analytical chemistry. Understanding its physical properties is

crucial for its effective application.

Quantitative Physical Characteristics
The physical properties of deuterated adipic acid are comparable to its non-deuterated

counterpart, with slight variations arising from the increased mass of deuterium. The following

table summarizes the key physical characteristics of both adipic acid and its deuterated form

(adipic acid-d10).
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Physical Characteristic
Adipic Acid (Non-
deuterated)

Deuterated Adipic Acid
(Adipic acid-d10)

Molecular Formula C₆H₁₀O₄ C₆D₁₀O₄

Molecular Weight 146.14 g/mol 156.20 g/mol

Appearance White crystalline solid White solid

Melting Point 151-154 °C[1][2] 151-154 °C

Boiling Point 337.5 °C (decomposes)[1][2] 265 °C at 100 mmHg

Density 1.36 g/cm³ at 25 °C[2]

Data not readily available;

expected to be slightly higher

than adipic acid.

Solubility in Water
Moderately soluble; solubility

increases with temperature.

2.86 mg/mL (requires

sonication)

Solubility in Organic Solvents
Soluble in methanol, ethanol,

and acetone.

Soluble in DMSO (100 mg/mL,

requires sonication).

Isotopic Purity Not Applicable ≥98 atom % D

Experimental Protocols
Detailed methodologies are essential for the accurate determination of the physical

characteristics of chemical compounds. Below are standard experimental protocols for key

physical property measurements.

1. Melting Point Determination (Capillary Method)

Principle: The melting point is the temperature at which a solid turns into a liquid at

atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow

temperature range.

Apparatus: Melting point apparatus, capillary tubes, thermometer, mortar and pestle.

Procedure:
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A small, finely powdered sample of the crystalline solid is packed into a thin-walled

capillary tube, sealed at one end.

The capillary tube is placed in a heating block or an oil bath within the melting point

apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches

the expected melting point.

The temperature at which the first droplet of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has transformed into a clear liquid is recorded as

the end of the melting range.

2. Boiling Point Determination (Thiele Tube Method)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube, heating source (Bunsen

burner or hot plate), mineral oil.

Procedure:

A small amount of the liquid is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer and immersed in a Thiele tube containing

mineral oil.

The Thiele tube is gently heated, and as the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.

The heating is stopped, and the liquid is allowed to cool.
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The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.

3. Density Determination of a Solid (Pycnometer Method)

Principle: Density is the mass of a substance per unit volume. For a solid powder, the

volume can be determined by the displacement of a liquid in which the solid is insoluble.

Apparatus: Pycnometer (a specific gravity bottle), analytical balance, a liquid of known

density in which the solid is insoluble.

Procedure:

The mass of the clean, dry, and empty pycnometer is determined.

A known mass of the solid powder is added to the pycnometer.

The pycnometer is filled with a liquid of known density, ensuring all air bubbles are

removed.

The total mass of the pycnometer containing the solid and the liquid is measured.

The pycnometer is emptied, cleaned, dried, and then filled with only the liquid of known

density, and its mass is determined.

The volume of the solid is calculated from the masses measured, and the density is then

determined.

4. Solubility Determination

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus: Test tubes, vortex mixer or sonicator, analytical balance, volumetric flasks.

Procedure (for a given solvent):

A known volume of the solvent is placed in a test tube or flask.
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A small, accurately weighed amount of the solute (deuterated adipic acid) is added.

The mixture is agitated (e.g., using a vortex mixer or sonicator) at a constant temperature

until the solid is fully dissolved.

If the solid dissolves completely, more solute is added incrementally until saturation is

reached (i.e., no more solid dissolves).

The total mass of the solute dissolved in the known volume of the solvent is recorded to

express the solubility, often in units of mg/mL or g/L.

Visualizations
Synthesis of Deuterated Adipic Acid (Adipic acid-d10) Workflow

The synthesis of deuterated adipic acid typically involves the oxidation of a deuterated

precursor, such as cyclohexane-d12. The following diagram illustrates a general workflow for

this synthesis.

Starting Material Oxidation Intermediate Final Oxidation Product Purification Final Product

Cyclohexane-d12 Oxidation with an oxidizing agent 
 (e.g., Nitric Acid)

Mixture of Cyclohexanone-d10 
 and Cyclohexanol-d10 Further Oxidation Crude Adipic Acid-d10 Recrystallization Pure Adipic Acid-d10

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of deuterated adipic acid.

Experimental Workflow for Melting Point Determination

The following diagram outlines the logical steps involved in determining the melting point of a

crystalline solid like deuterated adipic acid.
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Sample Preparation

Apparatus Setup

Heating and Observation

Result

Grind the crystalline sample 
 to a fine powder.

Pack the powder into a 
 capillary tube.

Place the capillary tube into the 
 melting point apparatus.

Rapidly heat to determine an 
 approximate melting range.

Allow the apparatus to cool.

Slowly heat (1-2 °C/min) as the 
 temperature approaches the 

 approximate melting point.

Record the temperature at the 
 first sign of melting.

Record the temperature when the 
 entire sample is liquid.

Report the melting point as a range.

Click to download full resolution via product page

Caption: A step-by-step workflow for determining the melting point of a solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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